3-chloro-N-(8H-indeno[1,2-d]thiazol-2-yl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-(4H-indeno[1,2-d][1,3]thiazol-2-yl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C19H11ClN2OS2/c20-15-12-7-3-4-8-13(12)24-17(15)18(23)22-19-21-16-11-6-2-1-5-10(11)9-14(16)25-19/h1-8H,9H2,(H,21,22,23)
• InChI Key: ZAQQFOLCCMTPFN-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C3=C1SC(=N3)NC(=O)C4=C(C5=CC=CC=C5S4)Cl
• Molecular Formula: C19H11ClN2OS2
• Molecular Weight: 382.9 g/mol

Description

The compound “3-chloro-N-(8H-indeno[1,2-d]thiazol-2-yl)benzo[b]thiophene-2-carboxamide” is a derivative of 8H-Indeno[1,2-d]thiazole. It’s part of a series of compounds synthesized for their biochemical activities against SARS-CoV-2 3CL pro. The 3-Chymotrypsin-like cysteine protease (3CL pro) is an attractive target for SARS-CoV-2 due to its important role in viral replication.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of an 8H-Indeno[1,2-d]thiazole derivative. The indene moiety of a representative compound was found to interact with the hydrophobic S2 subsite of the 3CL pro.

Scientific Research Applications

SARS-CoV-2 3CL Protease Inhibitor

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Antioxidant

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic

. Analgesics are used to relieve pain and can be either non-prescription or prescription, depending on their strength.

Anti-inflammatory

. Anti-inflammatory drugs are used to treat inflammation, a condition that can lead to pain, redness, and swelling in the affected area.

Antimicrobial

. Antimicrobial substances inhibit the growth of microorganisms such as bacteria, fungi, or protozoans.

Antifungal

. Antifungal medications are used to treat fungal infections, which can occur in any part of the body.

Antiviral

. Antiviral drugs are a type of medication used specifically for treating viral infections.

Antitumor and Cytotoxic Activity

. These compounds can inhibit the growth of tumor cells and can be toxic to cells, which makes them potential candidates for cancer treatment.

Mechanism of Action

Target of Action

The primary target of the compound 3-chloro-N-(8H-indeno[1,2-d]thiazol-2-yl)benzo[b]thiophene-2-carboxamide is the 3-Chymotrypsin-like cysteine protease (3CL pro) of SARS-CoV-2 . This protease plays a crucial role in viral replication, making it an attractive target for therapeutic intervention .

Mode of Action

3-chloro-N-(8H-indeno[1,2-d]thiazol-2-yl)benzo[b]thiophene-2-carboxamide interacts with its target, the 3CL pro, inhibiting its activity . This interaction disrupts the normal function of the protease, thereby inhibiting the replication of the virus .

Biochemical Pathways

The inhibition of the 3CL pro by 3-chloro-N-(8H-indeno[1,2-d]thiazol-2-yl)benzo[b]thiophene-2-carboxamide affects the biochemical pathways involved in the replication of SARS-CoV-2 . By inhibiting the activity of this protease, the compound disrupts the life cycle of the virus, preventing it from replicating and spreading .

Result of Action

The result of the action of 3-chloro-N-(8H-indeno[1,2-d]thiazol-2-yl)benzo[b]thiophene-2-carboxamide is the inhibition of SARS-CoV-2 replication . By inhibiting the 3CL pro, the compound prevents the virus from replicating, thereby reducing the viral load .

Future Directions

The compound represents a unique prototype for the development of novel inhibitors against SARS-CoV-2 3CL pro. Future research could focus on optimizing the structure of these compounds to enhance their inhibitory activities.